molecular formula C14H30Cl2N2O4Pt B1672966 Ammine dibutyratodichloro(cyclohexylamine)platinum IV CAS No. 129551-91-3

Ammine dibutyratodichloro(cyclohexylamine)platinum IV

Cat. No.: B1672966
CAS No.: 129551-91-3
M. Wt: 556.4 g/mol
InChI Key: XMOWMXXEICQRQH-UHFFFAOYSA-J
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Description

JM-221 is a novel platinum(IV) dicarboxylate complex exhibiting enhanced cytotoxicity in human ovarian carcinoma cell line when compared to Cisplatin. Comparison with platinum accumulation from Cisplatin suggests that the increased cytotoxicity of JM-221 may be related to increased accumulation within the cell. JM-221 is more lipophilic than Cisplatin, which may account for improved uptake in Cisplatin resistant cells.

Properties

CAS No.

129551-91-3

Molecular Formula

C14H30Cl2N2O4Pt

Molecular Weight

556.4 g/mol

IUPAC Name

azane;butanoate;cyclohexanamine;platinum(4+);dichloride

InChI

InChI=1S/C6H13N.2C4H8O2.2ClH.H3N.Pt/c7-6-4-2-1-3-5-6;2*1-2-3-4(5)6;;;;/h6H,1-5,7H2;2*2-3H2,1H3,(H,5,6);2*1H;1H3;/q;;;;;;+4/p-4

InChI Key

XMOWMXXEICQRQH-UHFFFAOYSA-J

SMILES

CCCC(=O)[O-].CCCC(=O)[O-].C1CCC(CC1)N.N.[Cl-].[Cl-].[Pt+4]

Canonical SMILES

CCCC(=O)[O-].CCCC(=O)[O-].C1CCC(CC1)N.N.[Cl-].[Cl-].[Pt+4]

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

ammine dibutyratodichloro(cyclohexylamine)platinum IV
JM 221
JM-221

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Ammine dibutyratodichloro(cyclohexylamine)platinum IV
Reactant of Route 2
Ammine dibutyratodichloro(cyclohexylamine)platinum IV
Reactant of Route 3
Ammine dibutyratodichloro(cyclohexylamine)platinum IV
Reactant of Route 4
Ammine dibutyratodichloro(cyclohexylamine)platinum IV
Reactant of Route 5
Ammine dibutyratodichloro(cyclohexylamine)platinum IV
Reactant of Route 6
Ammine dibutyratodichloro(cyclohexylamine)platinum IV

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